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Compound of Interest

Compound Name:
D-(+)-Cellotetraose

Tetradecaacetate

Cat. No.: B15551347 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for D-(+)-Cellotetraose Tetradecaacetate, a white crystalline

solid used in carbohydrate synthesis.[1] Adherence to these procedural guidelines is critical for

minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling D-(+)-Cellotetraose Tetradecaacetate, especially in its powdered form,

appropriate personal protective equipment is crucial to prevent skin and eye contact, as well as

inhalation. The following table summarizes the recommended PPE.
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PPE Category Item Specifications Rationale

Eye and Face

Protection
Safety Goggles

Tightly fitting,

compliant with EN 166

or OSHA 29 CFR

1910.133.[2][3][4]

Protects eyes from

dust particles and

potential splashes.

Face Shield

Recommended when

handling larger

quantities or when

there is a significant

risk of splashing.

Provides broader

facial protection from

splashes.[5]

Hand Protection
Chemical-Resistant

Gloves

Neoprene or nitrile

rubber gloves are

recommended.[6]

Prevents direct skin

contact with the

chemical.

Body Protection Laboratory Coat

Long-sleeved to

protect skin and

personal clothing.

Standard laboratory

practice to prevent

contamination.

Protective

Suit/Coveralls

Recommended for

large-scale operations

or when significant

dust generation is

anticipated.

Provides full-body

protection from

chemical exposure.[3]

[7]

Respiratory Protection
Dust Mask or

Respirator

A particle-filtering half

mask or a half mask

with a particle filter is

recommended,

especially when

handling the powder

outside of a fume

hood.[2][3]

Minimizes inhalation

of fine dust particles.

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe

shoes are mandatory

in a laboratory setting.

Protects feet from

spills and falling

objects.
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Operational and Disposal Plans
Handling and Storage:

Storage: Store D-(+)-Cellotetraose Tetradecaacetate in a tightly sealed container in a cool,

dry place, ideally between 0 to 8 °C.[1]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust generation and inhalation. Avoid direct contact with skin and eyes.[4] After

handling, wash hands thoroughly.

Spill Management:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

adequate ventilation.

Containment: For powdered spills, gently cover with a damp paper towel to avoid dispersing

dust. For solutions, use an absorbent material to contain the spill.

Cleanup: Carefully scoop the contained material into a designated waste container. Clean

the spill area with soap and water.

PPE: Always wear the recommended PPE during spill cleanup.

Disposal:

Dispose of D-(+)-Cellotetraose Tetradecaacetate and any contaminated materials in

accordance with local, state, and federal regulations for non-hazardous chemical waste.

While not classified as a dangerous substance according to GHS, it is good practice to

dispose of it as chemical waste.[1]

Do not dispose of down the drain or in regular trash.

Experimental Workflow: Handling D-(+)-
Cellotetraose Tetradecaacetate
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The following diagram illustrates the standard workflow for safely handling D-(+)-Cellotetraose
Tetradecaacetate in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare work area in a fume hood

Retrieve D-(+)-Cellotetraose
Tetradecaacetate from storage

Weigh the required amount

Dissolve or use in experiment

Clean glassware and work surfaces

Dispose of waste in designated containers

Doff and dispose of/clean PPE

End

Wash hands thoroughly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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